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Compound of Interest

Compound Name: Homoserine lactone

Cat. No.: B1143093 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides crucial safety and logistical

information for handling Homoserine lactones, a class of signaling molecules involved in

bacterial quorum sensing. Adherence to these protocols is essential for minimizing risk and

ensuring a safe laboratory environment.

Hazard Classification of Homoserine Lactone
Derivatives
The hazardous properties of Homoserine lactones can vary depending on the specific

derivative. The following table summarizes the hazard classifications for several common N-

acyl-homoserine lactones.
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Homoserine
Lactone
Derivative

CAS Number
Hazard
Classification

Signal Word
Hazard
Statement(s)

N-(3-

Hydroxytetradec

anoyl)-DL-

homoserine

lactone

172670-99-4
Acute Toxicity,

Oral, Category 3
Danger

H301 - Toxic if

swallowed[1]

N-3-oxo-

dodecanoyl-L-

Homoserine

lactone

168982-69-2
Acute toxicity -

oral 4
Warning

H302 - Harmful if

swallowed[2]

N-Butanoyl-L-

homoserine

lactone

67605-85-0

Acute toxicity,

oral (Category

4); Skin

corrosion/irritatio

n (Category 2);

Serious eye

damage/eye

irritation

(Category 2A);

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

(Category 3)

Warning

H302 - Harmful if

swallowed; H315

- Causes skin

irritation; H319 -

Causes serious

eye irritation;

H335 - May

cause respiratory

irritation[3]

L-Homoserine

lactone

hydrochloride

-

Skin irritation

(Category 2);

Eye irritation

(Category 2);

Specific target

organ toxicity,

single exposure

(Category 3)

Warning

H315 - Causes

skin irritation;

H319 - Causes

serious eye

irritation; H335 -

May cause

respiratory

irritation[4]
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Acetyl-L-

Homoserine

lactone

51524-71-1
Not classified as

hazardous
None None[5]

Personal Protective Equipment (PPE) and
Operational Plan
A thorough risk assessment should be conducted before handling any chemical. The following

PPE and handling procedures are recommended for working with Homoserine lactones,

particularly those with known toxic or irritant properties.

Recommended Personal Protective Equipment
PPE Category Specification Rationale

Eye Protection

Chemical safety glasses or

goggles compliant with EN 166

(EU) or ANSI Z87.1 (US)

standards.[1]

Protects eyes from contact

with powdered or liquid forms

of the compound.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) meeting

EN 374 standards.[1]

Prevents skin contact. It is

crucial to inspect gloves before

use and use proper glove

removal techniques.[1]

Body Protection

Laboratory coat. For larger

quantities or where significant

dust or splash potential exists,

consider impervious clothing.

[1][6]

Minimizes the risk of skin

contamination.[1]

Respiratory Protection

For operations where dust may

be generated, a NIOSH-

approved N95 (US) or FFP2

(EU) particulate respirator is

recommended.[1]

Prevents inhalation of the

powdered compound.[1]

Operational Plan: Step-by-Step Handling Procedure
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Preparation:

Thoroughly read and understand the Safety Data Sheet (SDS) for the specific

Homoserine lactone being used.[7][8]

Ensure that a safety shower and eyewash station are readily accessible.[1]

All work with solid compounds or concentrated solutions should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[1]

Assemble and inspect all necessary PPE before beginning work.[1]

Handling the Compound:

Homoserine lactones are typically supplied as a crystalline solid or powder.[7][8]

Avoid creating dust when handling the solid form.[3][9]

Avoid contact with skin, eyes, and clothing.[7][8] Do not ingest or inhale.[7][8]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Homoserine lactones are soluble in organic solvents such as chloroform, DMSO, and

dimethylformamide (DMF).[7] Note that use of ethanol and other primary alcohols is

sometimes not recommended as they may open the lactone ring.[7][8]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[3][7][8]

Remove PPE carefully to avoid cross-contamination.[6] Do not wear lab coats or gloves

outside of the laboratory area.[6]

Disposal Plan
Waste Collection: All waste materials, including empty containers, contaminated PPE, and

unused compounds, should be collected in suitable, closed containers labeled for chemical

waste.[9]
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Disposal Regulations: Dispose of all chemical waste in accordance with local, state, and

federal environmental regulations. Do not allow the product to enter drains or sewers.[2][5]

Consult your institution's environmental health and safety (EHS) department for specific

guidance on chemical waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Homoserine lactones

in a laboratory setting.
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Caption: Workflow for the safe handling of Homoserine lactones.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1143093?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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